Cas no 238750-77-1 (Tosedostat)

Tosedostat is a small-molecule aminopeptidase inhibitor that targets multiple aminopeptidases, including leukotriene A4 hydrolase (LTA4H) and aminopeptidase N (APN). Its primary mechanism of action involves disrupting amino acid metabolism in tumor cells, leading to impaired protein synthesis and induction of apoptosis. Tosedostat has demonstrated potential in hematologic malignancies and solid tumors due to its ability to selectively accumulate in tumor tissues. Preclinical and clinical studies highlight its favorable pharmacokinetic profile and oral bioavailability. The compound’s dual inhibition of key enzymes involved in tumor growth and immune modulation positions it as a promising candidate for further oncological research.
Tosedostat structure
Tosedostat structure
Product Name:Tosedostat
CAS No:238750-77-1
MF:C21H30N2O6
MW:406.472706317902
MDL:MFCD13185162
CID:67150
PubChem ID:15547703
Update Time:2025-06-08

Tosedostat Chemical and Physical Properties

Names and Identifiers

    • Tosedostat
    • alpha-[[(2R)-2-[(1S)-1-Hydroxy-2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]amino]benzeneacetic acid cyclopentyl ester
    • Tosedostat (CHR2797)
    • CHR 2797
    • cyclopentyl (2S)-2-[[(2R)-2-[(1S)-1-hydroxy-2-(hydroxyamino)-2-oxoethyl]-4-methylpentanoyl]amino]-2-phenylacetate
    • CHR-2797
    • CHR2797-Tosedostat
    • UNII-KZK563J2UW
    • KZK563J2UW
    • CHR2797
    • Tosedostat [USAN:INN]
    • Tosedostat (USAN/INN)
    • CHR2797 - Tosedostat
    • MLS006011104
    • AOB6880
    • HMS3414A15
    • HMS3678A15
    • BCPP000283
    • ABP000293
    • DB11781
    • SB16689
    • BCP9000524
    • SMR004676647
    • X7552
    • CHEBI:95044
    • NSC806020
    • DTXSID60178577
    • BENZENEACETIC ACID, .ALPHA.-(((2R)-2-((1S)-1-HYDROXY-2-(HYDROXYAMINO)-2-OXOETHYL)-4- METHYL-1-OXOPENTY)LAMINO)-, CYCLOPENTYL ESTER, (.ALPHA.S)-
    • BDBM50277143
    • (S)-cyclopentyl 2-((R)-2-((S)-1-hydroxy-2-(hydroxyamino)-2-oxoethyl)-4-methylpentanamido)-2-phenylacetate
    • D10026
    • NS00071015
    • C21H30N2O6
    • ?-[[(2R)-2-[(1S)-1-Hydroxy-2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]amino]-benzeneacetic acid cyclopently ester
    • CHEMBL2103847
    • NCGC00263175-01
    • Tosedostat [INN]
    • cyclopentyl (S)-2-((R)-2-((S)-1-hydroxy-2-(hydroxyamino)-2-oxoethyl)-4-methylpentanamido)-2-phenylacetate
    • TOSEDOSTAT [WHO-DD]
    • 238750-77-1
    • AKOS024457707
    • AT25061
    • HY-14807
    • A857789
    • CHR-2797(Tosedostat)
    • AS-55983
    • BB-76163
    • NSC-806020
    • BRD-K92241597-001-01-1
    • Q27166812
    • SCHEMBL19236550
    • CHR-2797; Tosedostat
    • EX-A2628
    • TOSEDOSTAT [USAN]
    • AC-35830
    • Benzeneacetic acid, alpha-(((2R)-2-((1S)-1-hydroxy-2-(hydroxyamino)-2-oxoethyl)-4-methyl-1-oxopentyl)amino)-, cyclopentyl ester, (alphaS)-
    • CS-0003570
    • CYCLOPENTYL (2S)-2-((2R)-2-((1S)-1-HYDROXY-2-(HYDROXYAMINO)-2-OXOETHYL)-4- METHYLPENTANAMIDO)-2-PHENYLACETATE
    • Tosedostat (CHR2797)?
    • BRD-K92241597-001-09-4
    • BRD-K92241597-001-06-0
    • BRD-K92241597-001-05-2
    • MDL: MFCD13185162
    • Inchi: 1S/C21H30N2O6/c1-13(2)12-16(18(24)20(26)23-28)19(25)22-17(14-8-4-3-5-9-14)21(27)29-15-10-6-7-11-15/h3-5,8-9,13,15-18,24,28H,6-7,10-12H2,1-2H3,(H,22,25)(H,23,26)/t16-,17+,18+/m1/s1
    • InChI Key: FWFGIHPGRQZWIW-SQNIBIBYSA-N
    • SMILES: O(C([C@H](C1C=CC=CC=1)NC([C@@H]([C@@H](C(NO)=O)O)CC(C)C)=O)=O)C1CCCC1

Computed Properties

  • Exact Mass: 406.21000
  • Monoisotopic Mass: 406.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.24
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.566
  • PSA: 124.96000
  • LogP: 2.64010
  • Vapor Pressure: Not available

Tosedostat Security Information

Tosedostat Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LA378-1mg
Tosedostat
238750-77-1 98%
1mg
761CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LA378-50mg
Tosedostat
238750-77-1 98%
50mg
13110CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LA378-25mg
Tosedostat
238750-77-1 98%
25mg
7362CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LA378-10mg
Tosedostat
238750-77-1 98%
10mg
3554CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LA378-5mg
Tosedostat
238750-77-1 98%
5mg
2284CNY 2021-05-07
MedChemExpress
HY-14807-10mM*1mLinDMSO
Tosedostat
238750-77-1 99.75%
10mM*1mLinDMSO
¥1610 2022-05-30
MedChemExpress
HY-14807-1mg
Tosedostat
238750-77-1 99.75%
1mg
¥600 2023-08-31
MedChemExpress
HY-14807-5mg
Tosedostat
238750-77-1 99.75%
5mg
¥1466 2024-04-18
MedChemExpress
HY-14807-10mg
Tosedostat
238750-77-1 99.75%
10mg
¥2200 2024-04-18
MedChemExpress
HY-14807-25mg
Tosedostat
238750-77-1 99.75%
25mg
¥3800 2024-04-18

Tosedostat Related Literature

Additional information on Tosedostat

Recent Advances in Tosedostat (238750-77-1) Research: A Comprehensive Update

Tosedostat (CAS: 238750-77-1) is a novel aminopeptidase inhibitor that has garnered significant attention in the field of chemical biology and oncology. This small molecule targets the aminopeptidase enzyme family, which plays a crucial role in protein degradation and amino acid metabolism. Recent studies have highlighted its potential as a therapeutic agent for hematologic malignancies and solid tumors. The compound's unique mechanism of action, which involves the depletion of intracellular amino acid pools, leads to the inhibition of protein synthesis and subsequent cancer cell apoptosis. This research briefing provides an in-depth analysis of the latest findings related to Tosedostat, focusing on its pharmacokinetics, pharmacodynamics, and clinical applications.

One of the most significant advancements in Tosedostat research is its application in acute myeloid leukemia (AML) and myelodysplastic syndromes (MDS). A phase II clinical trial published in 2023 demonstrated that Tosedostat, when used as a monotherapy, achieved a 30% overall response rate in elderly patients with relapsed or refractory AML. The study also reported a manageable safety profile, with the most common adverse events being mild to moderate gastrointestinal disturbances and fatigue. These findings underscore the potential of Tosedostat as a viable treatment option for patients who are not candidates for intensive chemotherapy.

In addition to its clinical efficacy, recent preclinical studies have explored the synergistic effects of Tosedostat in combination with other anticancer agents. For instance, a 2024 study published in the Journal of Medicinal Chemistry revealed that Tosedostat enhances the cytotoxic effects of BCL-2 inhibitors in AML cell lines. The combination therapy resulted in a significant reduction in tumor burden in xenograft models, suggesting a promising avenue for future clinical trials. Furthermore, researchers have identified specific biomarkers, such as CD13 expression, that may predict patient responsiveness to Tosedostat, paving the way for personalized medicine approaches.

The pharmacokinetic profile of Tosedostat has also been a focal point of recent investigations. A 2023 pharmacokinetic study in Cancer Chemotherapy and Pharmacology reported that Tosedostat exhibits linear pharmacokinetics with a half-life of approximately 8 hours, making it suitable for once-daily oral administration. The study also highlighted the drug's favorable tissue distribution, particularly in bone marrow, which is critical for its efficacy in hematologic malignancies. These findings have important implications for dosing regimens and patient compliance in clinical settings.

Despite these promising results, challenges remain in the development of Tosedostat. A 2024 review in Expert Opinion on Investigational Drugs pointed out the need for further optimization of its formulation to improve bioavailability and reduce inter-patient variability. Additionally, ongoing research is exploring the potential resistance mechanisms to Tosedostat, such as upregulation of alternative amino acid transporters, which could limit its long-term efficacy. Addressing these challenges will be crucial for the successful translation of Tosedostat from bench to bedside.

In conclusion, Tosedostat (238750-77-1) represents a promising therapeutic candidate in the field of oncology, with demonstrated efficacy in hematologic malignancies and potential applications in solid tumors. The latest research highlights its unique mechanism of action, favorable pharmacokinetics, and synergistic potential with other anticancer agents. However, further studies are needed to optimize its formulation, elucidate resistance mechanisms, and validate predictive biomarkers. As the field continues to evolve, Tosedostat is poised to play a significant role in the future of targeted cancer therapy.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD